2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate
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Description
2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is a carbamate derivative featuring a benzodioxepin core substituted with a trifluoroethyl group. The benzodioxepin moiety—a seven-membered ring containing two oxygen atoms—imparts structural rigidity, while the trifluoroethyl carbamate group enhances metabolic stability and lipophilicity, common traits in bioactive molecules targeting neurological or inflammatory pathways .
Synthetic routes for this compound, as disclosed in patent literature, involve amine-protecting strategies. For example, intermediates like phenylmethyl N-[2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl]carbamate (Formula 4) are used, with benzyl, tert-butyl, or dibenzyl groups serving as protecting agents to streamline synthesis .
Properties
CAS No. |
1087788-48-4 |
|---|---|
Molecular Formula |
C12H12F3NO4 |
Molecular Weight |
291.22 g/mol |
IUPAC Name |
2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate |
InChI |
InChI=1S/C12H12F3NO4/c13-12(14,15)7-20-11(17)16-8-2-3-9-10(6-8)19-5-1-4-18-9/h2-3,6H,1,4-5,7H2,(H,16,17) |
InChI Key |
OZPYEBSCLLEFAK-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(C=C(C=C2)NC(=O)OCC(F)(F)F)OC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate typically involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with 2,2,2-trifluoroethyl chloroformate under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the reactive intermediates and by-products.
Chemical Reactions Analysis
Types of Reactions
2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield amines or other reduced forms.
Substitution: Nucleophilic substitution reactions can replace the trifluoroethyl group with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .
Scientific Research Applications
2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is used in various scientific research applications, including:
Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.
Biology: In proteomics research to study protein interactions and functions.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action for 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate involves its interaction with specific molecular targets, such as proteins or enzymes. The compound can bind to these targets, altering their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Table 1: Structural Comparison of Benzodioxepin Derivatives
- Trifluoroethyl Carbamate vs. Carbamoyl Thiophen : The cyclopenta[b]thiophen analog () replaces the benzodioxepin with a sulfur-containing heterocycle, which may alter electronic properties and bioavailability .
- Carbamate vs.
Physicochemical Properties
Key physicochemical metrics are compared below:
Biological Activity
2,2,2-Trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate is C12H12F3NO4. Its structure features a trifluoroethyl group that may enhance lipophilicity and influence its interaction with biological targets.
Pharmacological Effects
Research indicates that compounds similar to 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate exhibit various pharmacological activities:
- Antidepressant Activity : Some studies suggest that benzodioxepin derivatives can act as serotonin reuptake inhibitors (SRIs), which are beneficial in treating depression.
- Anxiolytic Effects : The structural characteristics of this compound may impart anxiolytic properties, similar to those observed in benzodiazepines.
- Neuroprotective Properties : Preliminary data indicate potential neuroprotective effects against neurodegenerative diseases through modulation of neurotransmitter systems.
The exact mechanisms by which 2,2,2-trifluoroethyl N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)carbamate exerts its effects are not fully elucidated. However, it is hypothesized that:
- Receptor Interaction : The compound may interact with various neurotransmitter receptors including serotonin (5-HT), dopamine (D), and gamma-aminobutyric acid (GABA) receptors.
- Enzyme Inhibition : It may inhibit enzymes involved in neurotransmitter metabolism or reuptake.
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | C12H12F3NO4 |
| Molecular Weight | 273.23 g/mol |
| CAS Number | Not specified |
| Solubility | Soluble in organic solvents |
Case Study 1: Antidepressant Efficacy
A study conducted on a series of benzodioxepin derivatives demonstrated that modifications to the trifluoroethyl group significantly influenced the antidepressant activity in animal models. The results indicated that compounds with higher lipophilicity showed enhanced efficacy.
Case Study 2: Neuroprotective Effects
In vitro studies have shown that similar compounds can protect neuronal cells from oxidative stress. The presence of the trifluoroethyl group was found to be crucial for enhancing cell membrane permeability and facilitating cellular uptake.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
